Cas no 1564886-33-4 (3-(difluoromethyl)-1-methyl-1H-1,2,4-triazol-5-amine)

• Product Name: 3-(difluoromethyl)-1-methyl-1H-1,2,4-triazol-5-amine
• CAS No: 1564886-33-4
• MF: C₄H₆F₂N₄
• MW: 148.114046573639
• MDL: MFCD26917062
• CID: 5617767
• PubChem ID: 84731227
• Update Time: 2025-11-06

3-(difluoromethyl)-1-methyl-1H-1,2,4-triazol-5-amine Chemical and Physical Properties

Names and Identifiers

• Z1675005285
• 5-(Difluoromethyl)-2-methyl-1,2,4-triazol-3-amine
• EN300-2995586
• 1564886-33-4
• 3-(difluoromethyl)-1-methyl-1H-1,2,4-triazol-5-amine

• MDL： MFCD26917062
• Inchi： 1S/C4H6F2N4/c1-10-4(7)8-3(9-10)2(5)6/h2H,1H3,(H2,7,8,9)
• InChI Key： GDVXVFWIDMWGHU-UHFFFAOYSA-N
• SMILES： FC(C1N=C(N)N(C)N=1)F

Computed Properties

• Exact Mass: 148.05605253g/mol
• Monoisotopic Mass: 148.05605253g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 56.7Ų

Additional information on 3-(difluoromethyl)-1-methyl-1H-1,2,4-triazol-5-amine

3-(Difluoromethyl)-1-methyl-1H-1,2,4-triazol-5-amine (CAS No. 1564886-33-4): A Comprehensive Overview

3-(Difluoromethyl)-1-methyl-1H-1,2,4-triazol-5-amine (CAS No. 1564886-33-4) is a specialized triazole derivative that has garnered significant attention in the fields of agrochemicals and pharmaceutical research. This compound, characterized by its unique difluoromethyl and methyl-substituted triazole structure, exhibits remarkable chemical properties that make it a valuable intermediate in synthetic chemistry. Its molecular formula, C₅H₇F₂N₄, and molecular weight of 158.13 g/mol, highlight its compact yet highly functionalized nature.

The 1,2,4-triazole core of this compound is a well-known pharmacophore, contributing to its versatility in various applications. Researchers have explored its potential as a building block for crop protection agents, particularly in the development of fungicides and herbicides. The presence of the difluoromethyl group enhances its bioactivity, making it a subject of interest in modern agrochemical innovation. Additionally, its stability and solubility profile make it suitable for formulation in diverse agricultural products.

In the pharmaceutical sector, 3-(difluoromethyl)-1-methyl-1H-1,2,4-triazol-5-amine has been investigated for its potential as a precursor in the synthesis of antifungal and antimicrobial agents. Its structural similarity to other triazole-based drugs, such as fluconazole and voriconazole, suggests promising therapeutic applications. Recent studies have focused on its mechanism of action, particularly its interaction with cytochrome P450 enzymes, which are critical targets in antifungal therapy.

The synthesis of 3-(difluoromethyl)-1-methyl-1H-1,2,4-triazol-5-amine typically involves multi-step organic reactions, including cyclization and fluorination processes. Advanced techniques such as microwave-assisted synthesis and catalysis have been employed to improve yield and efficiency. The compound's purity and stability are crucial for its application, necessitating rigorous analytical methods like HPLC and NMR for quality control.

From a market perspective, the demand for triazole derivatives like 3-(difluoromethyl)-1-methyl-1H-1,2,4-triazol-5-amine is driven by the growing need for sustainable agriculture and disease-resistant crops. With increasing global focus on food security and environmental safety, this compound aligns with trends toward low-toxicity and high-efficiency agrochemicals. Its potential role in integrated pest management (IPM) systems further underscores its relevance in contemporary agricultural practices.

In conclusion, 3-(difluoromethyl)-1-methyl-1H-1,2,4-triazol-5-amine (CAS No. 1564886-33-4) represents a promising compound with broad applications in both agrochemicals and pharmaceuticals. Its unique chemical structure, combined with its functional versatility, positions it as a key player in the development of next-generation crop protection and therapeutic agents. Ongoing research and innovation are expected to further unlock its potential, making it a compound to watch in the coming years.